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Storage & Handling Specifications

The table below summarizes the recommended storage conditions for Dracorhodin Perchlorate [1]:

Form Temperature Duration  Notes

Powder -20@C 3 years Store in a sealed, protected environment; avoid
exposure to moisture.

Powder 4€9C 2 years Store in a sealed, protected environment; avoid
exposure to moisture.

In solvent (e.g., -80€C 6 months -

DMSO)

In solvent (e.g., -209C 1month -

DMSO)

Shipping Room A few Considered stable at ambient temperature during
Temperature days ordinary shipping and time in Customs.

Experimental Protocols & Data Interpretation
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For your troubleshooting guides, here are protocols and key findings from recent studies that illustrate

Dracorhodin Perchlorate's (DP) application and mechanisms.

Cell-Based Assays for Anticancer Research

Recent studies highlight DP as a novel CD147 inhibitor that induces autophagy-dependent degradation of

the CD147 protein and triggers ferroptosis [2]. Here is a typical workflow for cell-based experiments:

¢ Cell Lines Used: Pancreatic cancer cells, human glioma cell lines (U87MG, T98G) [2] [3].

e DP Stock Solution: Prepare in DMSO. A common stock concentration is 25 mg/mL [1].

e Treatment Concentrations: Studies used a range of 10-160 uM for viability assays, with IC50 values
typically observed around 40-80 uM [3].

e Key Assays:

o

[e]

(o]

[e]

Cell Viability: MTT assay or Cell Counting Kit-8 (CCK-8) [3] [4].

Apoptosis Analysis: Annexin V-FITC/PI double staining followed by flow cytometry [3].

Cell Cycle Analysis: PI staining and flow cytometry [3].

Western Blotting: To detect changes in protein expression related to apoptosis (e.g., Bax, Bcl-
2), cell cycle (e.g., p21, p53), and the newly identified ferroptosis pathway (e.g., ACSL4, SCD1)

[2] [3].

In Vivo Wound Healing Models

Multiple studies confirm DP's efficacy in accelerating wound healing, particularly in Diabetic Foot Ulcer
(DFU) models [5] [4].

¢ Animal Model: Diabetic rats induced with a high-fat diet and streptozotocin (STZ), with a full-
thickness wound created on the dorsum [5] [4].

e DP Formulation: DP is often prepared as an ointment by dissolving it in DMSO and then mixing with
Vaseline. Tested concentrations typically range from 50 to 200 pg/mL of DP in the final ointment [5].

¢ Key Assessments:

[e]

o

Wound Healing Rate: Measure wound area reduction over time [6] [5].

Histopathological Analysis: Examine tissue sections for collagen formation, granulation
tissue, and inflammatory cell infiltration [6] [5].

Biomarker Analysis: ELISA and immunohistochemistry for growth factors (VEGF, EGF, bFGF)
and inflammatory cytokines (TNF-a, IL-6) [6] [5].
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Mechanism of Action Diagrams

The following diagrams summarize the key signaling pathways through which Dracorhodin Perchlorate

exerts its effects, as identified in recent research.
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Mechanisms of Dracorhodin Perchlorate (DP)
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Frequently Asked Questions

Q1: What is the solubility of Dracorhodin Perchlorate? It is soluble in DMSO at approximately 100
mg/mL (~272.67 mM) [1]. For in vivo studies, it can be formulated as a suspension in 10% DMSO + 90%
(20% SBE-B-CD in Saline) [1].

Q2: Why is Dracorhodin often used in its perchlorate salt form? Dracorhodin is relatively unstable and
easily reduced. The perchlorate salt form provides a more stable compound for storage and experimental use

[6].

Q3: What is the primary source of Dracorhodin? It is a flavonoid and the main active compound
extracted from the traditional Chinese medicine "Dragon's Blood," a red resin from the Dracaena draco tree

or Daemonorops draco palm [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b526617#dracorhodin-

perchlorate-stability-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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